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Introduction

Extracellular signal-regulated kinase 2 (ERK2), a key component of the mitogen-activated
protein kinase (MAPK) signaling cascade, plays a crucial role in a multitude of cellular
processes within the central nervous system.[1][2] In neurons, the ERK pathway is integral to
synaptic plasticity, learning, and memory.[1][2][3] It transduces signals from cell surface
receptors to the nucleus, regulating gene expression and protein synthesis necessary for long-
term changes in synaptic strength, such as long-term potentiation (LTP).[2][4] Dysregulation of
the ERK signaling pathway has been implicated in various neurological and psychiatric
disorders, making its components, including ERK2, attractive targets for therapeutic
intervention.[1][5]

ERK2-IN-4 is a potent and selective inhibitor of ERK2.[6][7] While its application has been
primarily highlighted in the context of cancer research, its high selectivity for ERK2 presents a
valuable tool for dissecting the specific roles of this kinase in neurobiological processes.[2][6][7]
These application notes provide the available information on ERK2-IN-4 and a general protocol
for its use in neurobiology research, based on established methodologies for similar inhibitors.

ERK2-IN-4: Properties and Quantitative Data

Currently, published literature detailing the specific use of ERK2-IN-4 in neurobiological models
is limited. However, its biochemical and physical properties are available from suppliers.
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Researchers should note that the provided protocols are general and will require optimization
for specific experimental systems.

Property Value Reference
Target ERK2 [7]

Ki 0.006 pM (6 nM) [61[7]
Molecular Formula C22H17CI2FN402 [7]
Molecular Weight 459.30 g/mol [7]

CAS Number 933786-58-4 [7]

Signaling Pathway

The ERK1/2 signaling cascade is a highly conserved pathway that translates extracellular cues
into cellular responses. The pathway is initiated by the activation of receptor tyrosine kinases
(RTKSs) or G-protein coupled receptors (GPCRS), leading to the activation of the small GTPase
Ras. Ras then recruits and activates Raf kinases (A-Raf, B-Raf, C-Raf), which in turn
phosphorylate and activate MEK1 and MEK2. MEK1/2 are dual-specificity kinases that
phosphorylate ERK1 and ERK2 on threonine and tyrosine residues within the T-E-Y motif,
leading to their activation. Activated ERK can then phosphorylate a wide array of cytoplasmic
and nuclear substrates, including transcription factors, to regulate cellular processes. ERK2-IN-
4 selectively inhibits ERK2, thereby blocking downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b579907?utm_src=pdf-body-img
https://www.benchchem.com/product/b579907?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

1. medchemexpress.com [medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. JCI - Galectin-7 downregulation in lesional keratinocytes contributes to enhanced IL-17A
signaling and skin pathology in psoriasis [jci.org]

e 4. mdpi.com [mdpi.com]

e 5. medchemexpress.com [medchemexpress.com]

» 6. ERK | MedChemEXxpress (MCE) Life Science Reagents [medchemexpress.eu]
e 7. medchemexpress.com [medchemexpress.com]

 To cite this document: BenchChem. [Application Notes and Protocols for ERK2-IN-4 in
Neurobiology Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b579907#erk2-in-4-application-in-neurobiology-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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